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molecular formula C11H15BrO3 B8614663 4-Bromo-1-[(2,2-dimethoxyethyl)oxy]-2-methylbenzene

4-Bromo-1-[(2,2-dimethoxyethyl)oxy]-2-methylbenzene

Cat. No. B8614663
M. Wt: 275.14 g/mol
InChI Key: IYOSRMOIJJWLCX-UHFFFAOYSA-N
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Patent
US07414063B2

Procedure details

Powdered potassium carbonate (3.36 g, 24.3 mmol) is added to a stirred solution of 4-bromo-2-methylphenol (3.03 g, 16.2 mmol) and bromoacetaldehyde dimethyl acetal (3.56 g, 21.1 mmol) in anhydrous DMF (20 mL). The resultant mixture is stirred at 85° C. under nitrogen for 24 hours. The mixture is cooled to ambient temperature; then water (100 mL) and EtOAc (100 mL) are added to the mixture. The organic layer is separated, dried over MgSO4, filtered and concentrated. The oil is chromatographed on silica (gradient 5-20% EtOAc in hexane) to give 1.78 g (6.47 mmol, 40% yield) of the title compound. EIMS: m/z 274 (M+, 79Br), 276 (M+, 81Br). Analysis for C11H15BrO3: calcd: C, 48.02; H, 5.50; found: C, 48.32; H, 5.53.
Name
potassium carbonate
Quantity
3.36 g
Type
reactant
Reaction Step One
Name
4-bromo-2-methylphenol
Quantity
3.03 g
Type
reactant
Reaction Step One
Name
bromoacetaldehyde dimethyl acetal
Quantity
3.56 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
EtOAc
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
40%

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[K+].[K+].[Br:7][C:8]1[CH:13]=[CH:12][C:11]([OH:14])=[C:10]([CH3:15])[CH:9]=1.[CH3:16][O:17][CH:18]([O:21][CH3:22])[CH2:19]Br.O>CN(C=O)C.CCOC(C)=O>[Br:7][C:8]1[CH:13]=[CH:12][C:11]([O:14][CH2:19][CH:18]([O:21][CH3:22])[O:17][CH3:16])=[C:10]([CH3:15])[CH:9]=1 |f:0.1.2|

Inputs

Step One
Name
potassium carbonate
Quantity
3.36 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
4-bromo-2-methylphenol
Quantity
3.03 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)O)C
Name
bromoacetaldehyde dimethyl acetal
Quantity
3.56 g
Type
reactant
Smiles
COC(CBr)OC
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
water
Quantity
100 mL
Type
reactant
Smiles
O
Name
EtOAc
Quantity
100 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic layer is separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The oil is chromatographed on silica (gradient 5-20% EtOAc in hexane)

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=CC(=C(C=C1)OCC(OC)OC)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 6.47 mmol
AMOUNT: MASS 1.78 g
YIELD: PERCENTYIELD 40%
YIELD: CALCULATEDPERCENTYIELD 39.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.